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Compound of Interest

Compound Name: Propargyl-PEG2-OH

Cat. No.: B1679628

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Propargyl-PEG2-OH is a bifunctional molecule increasingly utilized in bioconjugation, drug
delivery, and the development of Proteolysis Targeting Chimeras (PROTACS). Its utility stems
from the presence of a terminal alkyne group, which can participate in "click chemistry"
reactions, and a hydroxyl group that allows for further derivatization. As with any reactive
chemical, a thorough understanding of its safety profile and proper handling procedures is
paramount to ensure the well-being of laboratory personnel and the integrity of experimental
outcomes. This technical guide provides a comprehensive overview of the safety data, handling
protocols, and emergency procedures for Propargyl-PEG2-OH.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of Propargyl-PEG2-OH is the
foundation of its safe handling. These properties influence its behavior under various laboratory
conditions and are critical for risk assessment.
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Property Value Source
CAS Number 7218-43-1 [1]
Molecular Formula C7H1203 [1]
Molecular Weight 144.17 g/mol [1]
Appearance Liquid [1]
Boiling Point 81 °C at 1 mmHg [1]
Density 1.06 g/cm3 [1]
Flash Point 90.3+21.8°C [1]
IUPAC Name Zla [1]

propynyloxy)ethoxy]ethanol

Hazard Identification and GHS Classification

Propargyl-PEG2-OH is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides a standardized framework
for communicating these hazards.

GHS Pictogram Signal Word Hazard Statements

H227: Combustible liquid.
Warni H315: Causes skin irritation.
arning .
H319: Causes serious eye

irritation.

Source:[1]

Precautionary Statements: A comprehensive list of precautionary statements provides
guidance on preventing exposure and responding to incidents.
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Code Precautionary Statement

P264 Wash skin thoroughly after handling.

P280 Wear protective gloves/protective clothing/eye
protection/face protection.

P302+P352 IF ON SKIN: Wash with plenty of water.
Take off contaminated clothing and wash it

P362
before reuse.
In case of fire: Use dry sand, dry chemical or

P370+P378 ) o
alcohol-resistant foam to extinguish.

PEOL Dispose of contents/container to an approved
waste disposal plant.

Source:[1]

Toxicological Information

While specific LD50 and LC50 data for Propargyl-PEG2-OH are not readily available in the
searched literature, information on a related compound, propargyl alcohol, provides valuable
insight into the potential toxicity. Propargyl alcohol is considered toxic and can cause irritation
to the skin, eyes, and respiratory tract.[2]

Compound Route Species Value Source
Propargy!

Oral LD50 Male Rat 110 mg/kg [3]
Alcohol
Propargyl

Oral LD50 Female Rat 55 mg/kg [3]
Alcohol
Propargyl )

Inhalation LC50 Rat (2-hour) 850 ppm [2][4]
Alcohol

Given the structural similarities, it is prudent to handle Propargyl-PEG2-OH with a high degree
of caution, assuming it may exhibit similar irritant and toxic properties.
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Handling and Storage

Proper handling and storage are critical to minimize the risks associated with Propargyl-PEG2-
OH.

Engineering Controls

e Fume Hood: All work with Propargyl-PEG2-OH should be conducted in a well-ventilated
chemical fume hood to minimize inhalation exposure.[5]

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.[5]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn. Inspect
gloves for any signs of degradation or puncture before use.[5]

o Skin and Body Protection: A laboratory coat should be worn. Ensure that skin is not exposed.

[6]

o Respiratory Protection: If working outside of a fume hood or in situations where ventilation is
inadequate, a NIOSH-approved respirator with an appropriate cartridge for organic vapors
should be used.

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.
e Wash hands thoroughly after handling the compound, even if gloves were worn.[5]
e Do not eat, drink, or smoke in the laboratory.[7]

* Remove contaminated clothing and wash it before reuse.[5]

Storage Conditions

o Temperature: Store in a cool, dry place. Recommended storage temperatures vary by
supplier, with some suggesting 4°C and others -20°C for long-term storage.[1][8] Always
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refer to the supplier's specific recommendations.

e Incompatible Materials: Keep away from oxidizing agents and strong acids to prevent
hazardous reactions.[9]

o Container: Store in a tightly sealed, properly labeled container.[9]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
] difficult, give oxygen. If not breathing, give
Inhalation o o ) ) )
artificial respiration. Seek immediate medical

attention.[10]

Immediately flush the skin with copious amounts
) of water for at least 15 minutes while removing
Skin Contact , . .
contaminated clothing and shoes. Seek medical

attention if irritation persists.[5]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[11][12]

Do NOT induce vomiting. Wash out mouth with
) water. Never give anything by mouth to an
Ingestion ) ) ] ]
unconscious person. Seek immediate medical

attention.[5]

Accidental Release Measures

o Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate
personal protective equipment (PPE) as described in Section 4.2.
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o Containment and Cleanup: Absorb the spill with an inert material such as vermiculite, sand,
or earth. Place the absorbed material into a sealed container for proper disposal.[5] Do not
allow the chemical to enter drains or waterways.

Disposal Considerations

Dispose of Propargyl-PEG2-OH and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Contact a licensed professional
waste disposal service to dispose of this material.

Experimental Workflow and Logic Diagrams

To visually represent the safe handling procedures, the following diagrams have been created
using the DOT language.
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Caption: General Laboratory Workflow for Safe Handling of Propargyl-PEG2-OH.
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Caption: Emergency Response Logic for Propargyl-PEG2-OH Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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